1-(1-Aminopropan-2-yl)-3,3-dimethylcyclobutan-1-ol

Specification

• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• IUPAC Name: 1-(1-aminopropan-2-yl)-3,3-dimethylcyclobutan-1-ol
• Standard InChI: InChI=1S/C9H19NO/c1-7(4-10)9(11)5-8(2,3)6-9/h7,11H,4-6,10H2,1-3H3
• Standard InChI Key: DLOFNFOJTGMCFC-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C1(CC(C1)(C)C)O

Introduction

1-(1-Aminopropan-2-yl)-3,3-dimethylcyclobutan-1-ol is a chemical compound characterized by its unique structure, which includes a cyclobutane ring and an amino alcohol functional group. The molecular formula for this compound is C₉H₁₉NO, and it has a molecular weight of approximately 157.25 g/mol. The presence of the cyclobutane ring imparts rigidity to the molecular structure, which can significantly influence its reactivity and interactions with biological systems.

Synthesis Methods

Several methods can be employed to synthesize 1-(1-Aminopropan-2-yl)-3,3-dimethylcyclobutan-1-ol. These methods emphasize the importance of careful selection of starting materials and reaction conditions to achieve high yields and purity. The synthesis typically involves multi-step reactions that require precise control over temperature, solvent, and catalysts.

Biological Activity and Potential Applications

1-(1-Aminopropan-2-yl)-3,3-dimethylcyclobutan-1-ol exhibits potential biological activity due to its structural features. The presence of both an amino group and a hydroxyl group suggests that it may interact with biological targets such as enzymes or receptors. Initial studies indicate that compounds with similar structures may have implications in drug design, particularly in developing agents that modulate neurotransmitter systems or exhibit antimicrobial properties.

Comparison with Similar Compounds

Several compounds share structural similarities with 1-(1-Aminopropan-2-yl)-3,3-dimethylcyclobutan-1-ol. Here are some notable examples:

Compound Name	Molecular Formula
1-Amino-2-methylpropan-2-ol	Simple amine-alcohol without cyclization
3-Dimethylaminopropanol	Contains dimethylamino group but lacks cyclobutane
1-(Aminomethyl)-3-propoxycyclobutan	Longer carbon chain; different functional groups

These comparisons highlight the unique aspects of 1-(1-Aminopropan-2-yl)-3,3-dimethylcyclobutan-1-ol, particularly its cyclobutane structure and specific amino alcohol functionality that may confer distinct biological activities or chemical properties not found in simpler analogs.

Note:

Due to the limited availability of specific research articles directly focused on 1-(1-Aminopropan-2-yl)-3,3-dimethylcyclobutan-1-ol, this article synthesizes general information about its structure and potential applications based on related chemical compounds and principles of medicinal chemistry.